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Compound of Interest

Compound Name: Antazoline Phosphate

Cat. No.: B1667544

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data for the administration
of antazoline phosphate in murine models. The information is intended to guide researchers
in designing and executing experiments involving this compound.

Data Presentation: Administration and
Pharmacokinetics

Quantitative data regarding the administration of antazoline and its pharmacokinetic properties
are summarized below. Note that specific pharmacokinetic data in mice is limited in the
available literature; therefore, data from rat studies is provided for reference.

Table 1. Antazoline Phosphate Administration Routes and Dosages in Murine Models

Administration

Dosage Frequency Vehicle Reference
Route
Every 24 hours To be determined
Oral (PO) 1-5 mg/kg [1]
(g24hrs) by study
Subcutaneous Every 24 hours To be determined
1-5 mg/kg [1]
(SC) (g24hrs) by study

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1667544?utm_src=pdf-interest
https://www.benchchem.com/product/b1667544?utm_src=pdf-body
https://www.benchchem.com/product/b1667544?utm_src=pdf-body
https://www.uvic.ca/research-services/_assets/docs/research-resources/acs-pharmaceuticals-lab-animals.docx
https://www.uvic.ca/research-services/_assets/docs/research-resources/acs-pharmaceuticals-lab-animals.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Table 2: Pharmacokinetic Parameters of Antazoline in Rats (Intravenous Administration)

Parameter Value Species Dosage Reference
Terminal
Elimination Half- 3.53 hours Rat 10 mg/kg [2]
life (t%2)
Volume of 315L (in
Human 100 mg [2]

Distribution (Vss)  humans)

Mean Residence  3.45 hours (in

i Human 100 mg [2]
Time (MRTo) humans)
80.5 L/h (in
Clearance Human 100 mg
humans)
Primary
Elimination Urinary Excretion  Rat 10 mg/kg
Route

Mechanism of Action: Histamine H1 Receptor
Antagonism

Antazoline is a first-generation antihistamine that primarily functions as a histamine H1 receptor
antagonist. It also possesses anticholinergic properties. By blocking the H1 receptor, antazoline
prevents histamine from binding and initiating the downstream signaling cascade that leads to
allergic and inflammatory responses, such as vasodilation, increased vascular permeability,
and smooth muscle contraction.
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Antazoline Mechanism of Action
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Prepare Antazoline Solution &
Weigh Mouse to Calculate Dose

:

Restrain Mouse by Scruffing
to Align Head and Esophagus

.

Measure Gavage Needle Length
(Nose to Last Rib)

l

Gently Insert Lubricated Needle
into the Esophagus

:

Slowly Administer Solution

'

Smoothly Withdraw Needle

:

Observe Mouse for =15 Minutes
for Distress
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Prepare Antazoline Solution &
Weigh Mouse to Calculate Dose

:

Restrain Mouse with Head Tilted Down

:

Identify Injection Site in
Lower Right Abdominal Quadrant

:

Disinfect Skin with Alcohol

:

Insert Needle (25-30G) at a 30-45° Angle

;

Aspirate to Ensure No Fluid/Blood is Drawn

:

Inject the Solution

;

Withdraw Needle and Apply Gentle Pressure

:

Observe Mouse for Complications
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Prepare Antazoline Solution &
Weigh Mouse to Calculate Dose

l

Restrain Mouse by Scruffing

l

Lift a 'Tent' of Skin over
the Shoulders or Flank

l

Insert Needle (25-27G) at the Base
of the Tented Skin, Parallel to the Body

l

Aspirate to Check for Blood

;

Inject the Solution, Creating a Small Bleb

,

Withdraw Needle and Apply Gentle Pressure

;

Observe Mouse for Leakage or Discomfort
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Prepare Antazoline Solution &
Weigh Mouse

:

Warm the Mouse's Tail to
Dilate the Veins (e.g., Heat Lamp)

:

Place Mouse in a Restraint Device

:

Identify a Lateral Tail Vein

:

Insert Needle (=27G) into the Vein,
Parallel to the Tail

:

Confirm Placement (Blood Flash)

:

Slowly Inject the Solution

:

Withdraw Needle and Apply Pressure

:

Observe Mouse for Adverse Reactions

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1667544?utm_src=pdf-custom-synthesis
https://www.uvic.ca/research-services/_assets/docs/research-resources/acs-pharmaceuticals-lab-animals.docx
https://www.researchgate.net/publication/248706082_Determination_of_antazoline_hydrochloride_in_rat_plasma_and_excreta_by_reversed-phase_ion-pair_chromatography_and_its_application_to_pharmacokinetics
https://www.benchchem.com/product/b1667544#antazoline-phosphate-administration-methods-in-murine-models
https://www.benchchem.com/product/b1667544#antazoline-phosphate-administration-methods-in-murine-models
https://www.benchchem.com/product/b1667544#antazoline-phosphate-administration-methods-in-murine-models
https://www.benchchem.com/product/b1667544#antazoline-phosphate-administration-methods-in-murine-models
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667544?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

